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Audience: Researchers, scientists, and drug development professionals.

Introduction

Iron(III), tris(diethyldithiocarbamato)- (Fe(Et₂dtc)₃) is an octahedral coordination complex of

iron(III).[1] This compound is of significant interest in coordination chemistry and materials

science due to its characteristic spin-crossover (SCO) behavior, where its magnetic state is

sensitive to temperature.[1][2] At low temperatures, it exists in a low-spin configuration,

transitioning to a high-spin state near room temperature.[1] This property makes it a model

compound for studying magnetic phenomena in molecular materials. Additionally, its reactivity

with nitric oxide allows for its use as an efficient NO trapping agent.[1] This protocol details a

reliable method for the synthesis of Fe(Et₂dtc)₃ via a salt metathesis reaction and its

subsequent crystallization to obtain a high-purity solid.

Experimental Protocol
This protocol outlines the necessary steps for the synthesis of the Iron(III),

tris(diethyldithiocarbamato)- complex, followed by the procedure for obtaining high-quality

crystals.

1. Materials and Equipment

Reagents:
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Sodium diethyldithiocarbamate trihydrate (NaS₂CNEt₂·3H₂O)

Iron(III) chloride hexahydrate (FeCl₃·6H₂O) or Iron(II) chloride tetrahydrate (FeCl₂·4H₂O)[3]

Dichloromethane (CH₂Cl₂)

Distilled or deionized water

Equipment:

Magnetic stirrer and stir bar

Beakers or Erlenmeyer flasks

Graduated cylinders

Büchner funnel and filter paper

Vacuum flask

Crystallizing dish or beaker for slow evaporation

Spatula and weighing balance

Fume hood

2. Synthesis of Iron(III), tris(diethyldithiocarbamato)-

The synthesis of Iron tris(dithiocarbamate) complexes is typically achieved through salt

metathesis reactions.[1][4]

Prepare Reactant Solutions:

In a 100 mL beaker, dissolve 3 equivalents of sodium diethyldithiocarbamate trihydrate in

30 mL of distilled water. Stir until fully dissolved.

In a separate 50 mL beaker, dissolve 1 equivalent of an iron salt (e.g., FeCl₃·6H₂O) in 10

mL of distilled water.
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Reaction:

While stirring the sodium diethyldithiocarbamate solution, slowly add the iron salt solution

dropwise.

A dark brown to black precipitate of Iron(III), tris(diethyldithiocarbamato)- will form

immediately.[1]

Continue stirring the mixture at room temperature for approximately 10-15 minutes to

ensure the reaction goes to completion.[3]

Isolation and Purification:

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the solid product thoroughly with several portions of distilled water to remove any

unreacted salts and impurities.

Allow the solid to air-dry on the filter paper or in a desiccator to remove residual water. The

product is a dark brown to black solid.[1]

3. Crystallization

Dissolution:

Transfer the dried, crude Fe(Et₂dtc)₃ powder to a clean beaker.

Add a minimal amount of dichloromethane (CH₂Cl₂) and stir to dissolve the solid

completely. The solution should be highly concentrated.

Slow Evaporation:

Cover the beaker with parafilm or aluminum foil and pierce a few small holes in the

covering. This will allow for the slow evaporation of the solvent.

Place the beaker in a fume hood, undisturbed, at room temperature.

Crystal Formation:
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Over a period of several days, as the dichloromethane slowly evaporates, dark red or

black crystals of Fe(Et₂dtc)₃ will form.[3]

Once a suitable amount of crystals has formed, they can be collected by decanting the

remaining solvent.

The crystals should be dried under a gentle stream of nitrogen or in a vacuum to remove

any remaining solvent.

Data Presentation
Table 1: Physicochemical and Characterization Data for Iron(III), tris(diethyldithiocarbamato)-

Property Value Reference(s)

IUPAC Name
Tris(diethyldithiocarbamato)iro

n
[1]

Chemical Formula C₁₅H₃₀FeN₃S₆ [1][5]

Molar Mass 500.63 g/mol [1]

Appearance Dark brown to black solid [1]

Density 1.404 g/cm³ [1]

Solubility
Soluble in organic solvents like

dichloromethane
[1]

Symmetry
Octahedral coordination with

idealized D₃ symmetry
[1]

X-ray Crystallography

Fe-S bond length: ~231 pm at

79 K (low-spin), ~241 pm at

297 K (high-spin - corrected

value from original)

[1]

Magnetic Properties

Exhibits spin-crossover (SCO)

behavior sensitive to

temperature

[1][2]
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Note: The original source stated an Fe-S bond length of 356 pm at 297 K, which is likely a

typographical error and has been adjusted to a more typical value for high-spin Fe(III)-S bonds

based on general chemical knowledge.
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Experimental Workflow for Fe(Et₂dtc)₃ Crystal Preparation
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Caption: Workflow for the synthesis and crystallization of Iron(III), tris(diethyldithiocarbamato)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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